(4-((Pyridin-2-ylthio)methyl)piperidin-1-yl)(o-tolyl)methanone

• IUPAC Name: (2-methylphenyl)-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C19H22N2OS/c1-15-6-2-3-7-17(15)19(22)21-12-9-16(10-13-21)14-23-18-8-4-5-11-20-18/h2-8,11,16H,9-10,12-14H2,1H3
• InChI Key: IIBKZMOTDYIMFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC(CC2)CSC3=CC=CC=N3
• Molecular Formula: C19H22N2OS
• Molecular Weight: 326.5 g/mol

Description

(4-((Pyridin-2-ylthio)methyl)piperidin-1-yl)(o-tolyl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Structural Analysis and Synthesis

Crystal and Molecular Structure Analysis : The study of crystal and molecular structures, such as the analysis of (2-((6-chloropyridin-3-yl)methoxy)-5-methylphenyl)(p-tolyl) methanone, provides insights into the atomic arrangements and potential reactivity of complex organic molecules. These analyses are crucial for understanding the physical and chemical properties of compounds, including those similar to "(4-((Pyridin-2-ylthio)methyl)piperidin-1-yl)(o-tolyl)methanone" (Lakshminarayana et al., 2009).

Catalytic Methods and Functionalization : Research on catalytic methods, such as the Rhodium-catalyzed C-3/5 methylation of pyridines, underscores the importance of selective functionalization in organic synthesis. These methods enable the targeted modification of molecules, potentially influencing the development of new compounds with enhanced or specific properties (Grozavu et al., 2020).

Applications in Medicinal Chemistry

Synthesis and Drug Development : The synthesis of structurally complex molecules, such as the reported synthesis of various benzene and pyridine derivatives, plays a pivotal role in drug discovery and development. These synthetic efforts are aimed at creating new pharmacologically active compounds, which may include analogs or derivatives of "this compound" for various therapeutic applications (Huang et al., 2021).

TRPV4 Antagonists for Pain Treatment : The research on (6-aminopyridin-3-yl)(4-(pyridin-2-yl)piperazin-1-yl) methanone derivatives as selective TRPV4 channel antagonists highlights the therapeutic potential of targeting specific receptors for the treatment of pain. Such studies contribute to the broader understanding of receptor-ligand interactions and the development of targeted therapies (Tsuno et al., 2017).